2-(3-methylphenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-(3-methylphenyl)-5-(4-phenylpiperazin-1-yl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C21H20N4O/c1-16-6-5-7-17(14-16)20-23-19(15-22)21(26-20)25-12-10-24(11-13-25)18-8-3-2-4-9-18/h2-9,14H,10-13H2,1H3
• InChI Key: WYEHOJXMIVEICA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NC(=C(O2)N3CCN(CC3)C4=CC=CC=C4)C#N
• Molecular Formula: C21H20N4O
• Molecular Weight: 344.4 g/mol

Description

2-(3-methylphenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile is a chemical compound that has been widely studied for its potential pharmacological properties. It is a member of the oxazole family of compounds, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 2-(3-methylphenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile is not fully understood. However, it is believed to act as a selective serotonin reuptake inhibitor (SSRI) and a 5-HT1A receptor agonist. This dual mechanism of action is thought to contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-methylphenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile can increase the levels of serotonin in the brain, which is associated with its antidepressant and anxiolytic effects. It has also been shown to have antinociceptive effects, which may be due to its ability to modulate the activity of the opioid system.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(3-methylphenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile in lab experiments is its well-defined chemical structure, which allows for precise dosing and control of experimental conditions. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-(3-methylphenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile. One area of research could focus on its potential therapeutic use for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of research could investigate its potential use as an analgesic agent. Additionally, further studies could be conducted to elucidate its mechanism of action and to identify any potential side effects or limitations.

Synthesis Methods

The synthesis of 2-(3-methylphenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile involves the reaction of 3-methylbenzaldehyde, 4-phenylpiperazine, and ethyl cyanoacetate in the presence of a catalyst such as piperidine. This reaction results in the formation of the desired product with a yield of around 70%.

Scientific Research Applications

2-(3-methylphenyl)-5-(4-phenyl-1-piperazinyl)-1,3-oxazole-4-carbonitrile has been studied for its potential pharmacological properties, including its activity as an antidepressant, anxiolytic, and antinociceptive agent. It has also been investigated for its potential use as a therapeutic agent for the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.